Cas no 173932-79-1 (4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)-)

4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)- structure
173932-79-1 structure
Product Name:4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)-
CAS No:173932-79-1
MF:C20H32O3
MW:320.466286659241
CID:235903
PubChem ID:101787485
Update Time:2024-03-01

4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)- Chemical and Physical Properties

Names and Identifiers

    • 4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)-
    • 4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,[4aR-(4aa,7a,10ab)]-
    • Lophanic acid
    • 4a(2H)-Phenanthrenecarboxylic acid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-, (4aR,7R,10aS)-
    • DTXSID601104582
    • (4aR,7R,10aS)-1,3,4,5,6,7,8,9,10,10a-Decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-4a(2H)-phenanthrenecarboxylic acid
    • 173932-79-1
    • Inchi: 1S/C20H32O3/c1-13(2)19(23)11-8-15-14(12-19)6-7-16-18(3,4)9-5-10-20(15,16)17(21)22/h13,16,23H,5-12H2,1-4H3,(H,21,22)/t16-,19+,20-/m0/s1
    • InChI Key: BUPPRASFVFZARE-DBVUQKKJSA-N
    • SMILES: C1(C)(C)[C@@]2([H])[C@@](C(O)=O)(C3=C(CC2)C[C@@](O)(C(C)C)CC3)CCC1

Computed Properties

  • Exact Mass: 320.23514488g/mol
  • Monoisotopic Mass: 320.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 57.5Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.